Cas no 2680663-85-6 (benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate)

• Product Name: benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate
• CAS No: 2680663-85-6
• MF: C₁₆H₁₇FN₂O₃
• MW: 304.316187620163
• CID: 5632952
• PubChem ID: 165923111
• Update Time: 2025-10-19

benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680663-85-6
• benzyl N-[1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-yl]carbamate
• EN300-28291127
• benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C16H17FN2O3/c17-15-13(7-4-8-18-15)9-14(10-20)19-16(21)22-11-12-5-2-1-3-6-12/h1-8,14,20H,9-11H2,(H,19,21)
• InChI Key： AQUGIUBZLGIGAN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.12232057g/mol
• Monoisotopic Mass: 304.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate

Chemical Compound: Benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate (CAS No. 2680663-85-6)

The compound benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate, identified by the CAS registry number 2680663-85-6, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of carbamates, which are widely studied for their diverse functional properties. The structure of this compound incorporates a benzyl group, a 2-fluoropyridin ring, and a hydroxypantan moiety, making it a unique entity in the realm of organic chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the controlled assembly of complex molecular architectures, ensuring high purity and structural integrity. The incorporation of a fluorine atom in the pyridine ring introduces intriguing electronic properties, which have been explored in recent studies to enhance the compound's reactivity and selectivity in catalytic applications.

The pharmacological potential of benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan-2-ylcarbamate has garnered significant attention in the scientific community. Preclinical studies have demonstrated its promising activity as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions. Researchers have highlighted its ability to interact with specific protein targets, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has shown remarkable utility in materials science. Its unique combination of hydrophilic and hydrophobic moieties makes it an ideal candidate for the development of advanced polymers and coatings with tailored properties. Recent research has focused on its role as a building block for self-healing materials, where its ability to form dynamic covalent bonds under specific conditions has proven invaluable.

The environmental impact of synthetic compounds is a critical consideration in modern chemistry. In this regard, studies on the biodegradability and eco-friendly synthesis of benzyl N-1-(2-fluoropyridin-3-yl)-3-hydroxypropan